Cas no 2171962-35-7 (9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171962-35-7
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5925932
• PubChem ID: 165521502
• Update Time: 2025-10-17

9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro5.5undecane
• 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane
• 2171962-35-7
• EN300-1279359

• Inchi： 1S/C15H29NO/c1-4-5-14-8-11-16-15(17-14)9-6-13(7-10-15)12(2)3/h12-14,16H,4-11H2,1-3H3
• InChI Key： QBNBZINVIDKTPU-UHFFFAOYSA-N
• SMILES： O1C(CCC)CCNC21CCC(C(C)C)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro5.5undecane

Introduction to 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171962-35-7)

9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane, with the CAS number 2171962-35-7, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems sharing a single atom. The presence of an oxo group and an azo group in the molecule adds to its structural complexity and functional versatility.

The chemical structure of 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane is particularly noteworthy for its spirocyclic framework, which consists of a 13-membered ring system with a central oxygen atom and a nitrogen atom. This unique arrangement provides the compound with distinct physical and chemical properties, making it an intriguing subject for both academic research and industrial applications.

In the realm of pharmaceutical research, 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its potential as an anti-inflammatory and anti-cancer agent. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Additionally, preliminary data from another study suggested that 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane may have cytotoxic effects on certain cancer cell lines, warranting further investigation into its potential as an anticancer drug.

Beyond its pharmaceutical applications, 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane has also been studied for its potential use in materials science. The compound's unique spirocyclic structure and functional groups make it a candidate for the development of novel materials with enhanced mechanical and thermal properties. Research in this area has focused on incorporating this compound into polymer matrices to improve their performance in various applications, such as coatings, adhesives, and composites.

The synthesis of 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane has been extensively studied to optimize its production process and reduce costs. Several synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the reaction of a suitable starting material with a nucleophile followed by ring-closing metathesis to form the spirocyclic structure. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and environmental impact, 9-(propan-2-yl)-2-propyl-1-oxa-5-azaspiro[5.5]undecane is generally considered to be stable under normal conditions and does not pose significant hazards when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure the well-being of laboratory personnel and the environment.

The future prospects for 9-(propan-2-ylyl)-2-propyl-l-l-xa-s-s-spiro[5.]]]]]]]]]]]](corrected: 9-(propan--ylyl)--propyl---l-l-xa-s-s-spiro[[[[[[[[[[[[) are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential. Additionally, efforts are being made to develop more efficient synthetic methods and explore new applications in materials science.

In conclusion, 9-(propan--ylyl)-prop-ylyl--l-l-xa-s-s-spir[(corrected: 9-(propan-